1,2,3,4-Naphthalenetetrone
CAS No.: 30266-58-1
Cat. No.: VC1586578
Molecular Formula: C10H4O4
Molecular Weight: 188.14 g/mol
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Specification
| CAS No. | 30266-58-1 |
|---|---|
| Molecular Formula | C10H4O4 |
| Molecular Weight | 188.14 g/mol |
| IUPAC Name | naphthalene-1,2,3,4-tetrone |
| Standard InChI | InChI=1S/C10H4O4/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13/h1-4H |
| Standard InChI Key | HZVGIXIRNANSHU-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C(=O)C(=O)C2=O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C(=O)C(=O)C2=O |
Introduction
1,2,3,4-Naphthalenetetrone, also known as naphthalene-1,2,3,4-tetrone, is a member of the tetralin class where oxo groups replace the hydrogens at positions 1, 2, 3, and 4 . It is an aromatic ketone with the molecular formula C₁₀H₄O₄ and a molecular weight of 188.14 g/mol . This compound is recognized for its role as a geroprotector, which implies potential applications in aging-related research .
Synonyms and Related Compounds
1,2,3,4-Naphthalenetetrone is also known by several synonyms, including 1,2,3,4-tetraoxotetralin, oxoline, and tetraoxotetrahydronaphthalene dihydrate . The dihydrate form of this compound, 1,2,3,4-tetraoxotetralin dihydrate, has a molecular formula of C₁₀H₄O₄·2H₂O and a molecular weight of 224.1669 g/mol .
Comparison with Related Compounds
Naphthoquinones, such as 1,4-naphthoquinones, have been extensively studied for their antimicrobial and antitumoral properties . Although 1,2,3,4-naphthalenetetrone is structurally different, its aromatic ketone nature might offer similar biological activities, warranting further investigation.
Table 2: Comparison with Dihydrate Form
| Property | 1,2,3,4-Naphthalenetetrone | 1,2,3,4-Tetraoxotetralin Dihydrate |
|---|---|---|
| Molecular Formula | C₁₀H₄O₄ | C₁₀H₄O₄·2H₂O |
| Molecular Weight | 188.14 g/mol | 224.1669 g/mol |
| Stereochemistry | - | ACHIRAL |
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